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Compound of Interest

Compound Name: tert-Dodecylmercaptan

Cat. No.: B213132 Get Quote

An In-depth Technical Guide to tert-Dodecylmercaptan (CAS: 25103-58-6)

This technical guide provides a comprehensive overview of tert-Dodecylmercaptan (TDM), a

chemical compound with significant industrial applications. It is intended for researchers,

scientists, and drug development professionals, offering detailed information on its chemical

and physical properties, toxicological data, and established experimental protocols.

Chemical and Physical Properties
Tert-Dodecylmercaptan is a mixture of isomeric thiols, appearing as a colorless to pale yellow

liquid with a characteristic repulsive, sulfurous odor.[1][2] It is primarily utilized as a chain

transfer agent to regulate molecular weight in free-radical polymerization processes.[2]

Table 1: Physical and Chemical Properties of tert-Dodecylmercaptan
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Property Value Source(s)

CAS Number 25103-58-6 [1]

EC Number 246-619-1 [1]

Molecular Formula C₁₂H₂₆S [1]

Molecular Weight 202.40 g/mol [1]

Appearance Colorless to pale yellow liquid [1][3]

Odor Repulsive, sulfurous [1][4]

Density 0.845 - 0.86 g/mL at 20°C [1][4]

Boiling Point 227-248 °C at 760 mmHg [1][5]

Melting Point -7.5 °C to -7 °C [1]

Flash Point 90 - 95 °C (closed cup) [1]

Vapor Pressure < 0.1 mmHg at 20-25°C [4]

Water Solubility Insoluble (< 1 mg/mL) [1][4]

| Solubility | Soluble in methanol, ether, acetone, benzene, gasoline, and esters |[1][3] |

Toxicological Data
The toxicological profile of tert-Dodecylmercaptan is crucial for safe handling and risk

assessment, particularly for professionals in research and development. It is classified as a

skin and eye irritant and may cause skin sensitization.[1][3][6]

Table 2: Toxicological Profile of tert-Dodecylmercaptan
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Endpoint Species Route Value Source(s)

Acute Oral

Toxicity (LD50)
Rat Oral

4,400 - 12,000
mg/kg

[1]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal 12,600 mg/kg [7]

Acute Inhalation

Toxicity (LC50)
Mouse Inhalation

40,000

mg/m³/8hr
[3]

Skin Irritation Rabbit Dermal Irritant [1]

Eye Irritation Rabbit Ocular
Moderate to

Strong Irritant
[1][3]

Skin

Sensitization
- -

May cause an

allergic skin

reaction

[6]

| Aquatic Toxicity | - | - | Very toxic to aquatic life with long-lasting effects |[1][6] |

Core Applications and Mechanisms
The primary application of tert-Dodecylmercaptan is as a Chain Transfer Agent (CTA) in free-

radical polymerization.[2][8] It is particularly prevalent in the manufacturing of styrene-

butadiene rubber (SBR), acrylonitrile butadiene styrene (ABS) resins, and acrylic polymers.[8]

As a CTA, TDM controls the molecular weight and molecular weight distribution of the resulting

polymer by donating a hydrogen atom to the propagating radical chain, thus terminating it. The

resulting thiyl radical can then initiate a new polymer chain. This mechanism reduces the

degree of branching and ensures a more uniform molecular weight, which enhances the

processing characteristics and mechanical properties of the final polymer.[8][9]
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Dodecene Isomers
(Propylene Tetramer)

Reactor
(~20°C, 2 hours)

Hydrogen Sulfide (H₂S)
Acid Catalyst
(e.g., AlCl₃)

Reaction Product Mixture

Separation

Pickling

Hot Water Wash

Drying

tert-Dodecylmercaptan (TDM)
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Step 1: Initial Polymerization (Batch)

Step 2: Increment Polymerization (Continuous Charge)

Styrene (10-20% of total)

Reactor
(~60°C, 1 hr)

Butadiene (10-20% of total) Acid Monomers Emulsifier Initiator Reducing Agent

Reactor
(70°C -> 80°C, ~12 hrs)

Product from Step 1

Styrene (80-90% of total) Butadiene (80-90% of total) TDM (0.4-1.5 wt part) Emulsifier Acid Monomers

Carboxylated SBR Latex

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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